Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate is a chemical compound with the molecular formula C13H24N2O2 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C13H24N2O2 . It’s important to note that the structure of a molecule can greatly influence its chemical properties and interactions.
Physical and Chemical Properties Analysis
This compound has a molecular weight of 240.34 . It has a high GI absorption and is a P-gp substrate . Its Log Po/w values range from 1.09 to 3.18, indicating its lipophilicity . It is also very soluble, with a solubility of approximately 2.48 to 2.82 mg/ml .
Scientific Research Applications
Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a bifunctional compound related to Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate. This compound provides a convenient entry point for novel compounds complementing piperidine ring systems, which are common in many pharmaceuticals (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).
Kong et al. (2016) synthesized Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, which is an important intermediate in the synthesis of crizotinib, a drug used for cancer treatment (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
The work by Richter et al. (2009) on tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate contributes to understanding the synthesis and structural properties of compounds with potential pharmaceutical applications (Richter, Kath, Rheingold, DiPasquale, & Yanovsky, 2009).
Zhang et al. (2018) focused on tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, another important intermediate for small molecule anticancer drugs. They developed a high-yield synthetic method for this compound, highlighting its significance in anticancer drug development (Zhang, Ye, Xu, & Xu, 2018).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 3-piperidin-4-ylazetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-11(9-15)10-4-6-14-7-5-10/h10-11,14H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVJNOFWSEGNPKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90719179 |
Source
|
| Record name | tert-Butyl 3-(piperidin-4-yl)azetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1251006-64-0 |
Source
|
| Record name | tert-Butyl 3-(piperidin-4-yl)azetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TERT-BUTYL 3-(PIPERIDIN-4-YL)AZETIDINE-1-CARBOXYLATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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